2-(4-acetylphenoxy)-N-((6-cyclopropylpyrimidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(4-acetylphenoxy)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C18H19N3O3/c1-12(22)13-4-6-16(7-5-13)24-10-18(23)19-9-15-8-17(14-2-3-14)21-11-20-15/h4-8,11,14H,2-3,9-10H2,1H3,(H,19,23)
• InChI Key: FWZHYIQBDFLDLL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OCC(=O)NCC2=CC(=NC=N2)C3CC3
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol
• CAS No.: 2176201-87-7

Description

2-(4-acetylphenoxy)-N-((6-cyclopropylpyrimidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H19N3O3 and its molecular weight is 325.368. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

A significant application of related compounds to 2-(4-acetylphenoxy)-N-((6-cyclopropylpyrimidin-4-yl)methyl)acetamide lies in their antimicrobial properties. Research has shown that derivatives of pyrimidinones and oxazinones exhibit good antibacterial and antifungal activities. These activities are comparable to known antibiotics like streptomycin and fusidic acid, indicating their potential as novel antimicrobial agents (Hossan et al., 2012).

Anti-inflammatory and Analgesic Properties

Derivatives of pyrimidine have been synthesized and evaluated for their anti-inflammatory and analgesic activities. Compounds such as 5-Formyl-6-aminopyrimidine-2,4-(1H, 3H)-dione have shown significant effects in this regard, suggesting a potential for development into therapeutic agents for pain and inflammation management (Nofal et al., 2011).

Photoinitiator for Polymer Networks

Another fascinating application is in the field of polymer chemistry, where derivatives similar to this compound have been used as photoinitiators. These compounds can initiate polymerization even in air atmosphere, leading to the formation of robust polymer networks with improved thermal stability. This application is vital for developing advanced materials with specific properties (Batibay et al., 2020).

Anticonvulsant Activity

Research into the anticonvulsant properties of similar compounds has demonstrated their effectiveness in models of seizures. The mechanism of action includes inhibition of voltage-gated sodium currents and enhancement of GABAergic activity, making these compounds potential candidates for epilepsy treatment (Pękala et al., 2011).

Antimelanoma Activity

Analogs of N-acetyl-4-S-cysteaminylphenol, related to the core structure of this compound, have shown significant anti-melanoma activity. These compounds exhibit cytotoxic effects against melanoma cell lines, suggesting their potential as therapeutic agents for melanoma treatment (Lant et al., 2001).